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Compound of Interest

Compound Name: (R)-3-hydroxylauroyl-CoA

Cat. No.: B15549425 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for (R)-3-hydroxylauroyl-CoA is not readily

available. The following disposal procedures are based on established safety protocols for

Coenzyme A (CoA) esters, thioesters, and general laboratory chemical waste management.

Researchers should always consult their institution's specific Environmental Health and Safety

(EHS) guidelines and protocols.

Proper disposal of (R)-3-hydroxylauroyl-CoA is critical to ensure laboratory safety and

environmental protection. As a biochemical reagent, it must be treated as hazardous chemical

waste. Do not dispose of this compound down the drain or in regular trash.

Personal Protective Equipment (PPE)
Before beginning any disposal procedures, ensure that the following personal protective

equipment is worn:

Nitrile gloves: To prevent skin contact.

Safety glasses or goggles: To protect the eyes from potential splashes.

Laboratory coat: To protect clothing and skin.

All handling of (R)-3-hydroxylauroyl-CoA and its waste should be conducted in a well-

ventilated area, preferably within a chemical fume hood.
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Waste Collection and Labeling
Container Selection: Use a designated hazardous waste container that is compatible with the

chemical. A high-density polyethylene (HDPE) or glass container is generally suitable for this

type of waste.

Labeling: The container must be clearly labeled with the words "HAZARDOUS WASTE".[1]

The label should also include the full chemical name: "(R)-3-hydroxylauroyl-CoA". If the

waste is in a solution, list all components and their approximate percentages.

Waste Accumulation:

For neat (undissolved) compound or small quantities (<50 mL of solution): Carefully

transfer the waste into the designated hazardous waste container. If dealing with a solid,

minimize dust by carefully scooping or sweeping it into the container.

For larger liquid quantities (>50 mL of solution): If the compound is dissolved in a

flammable organic solvent, it should be collected in a container designated for flammable

liquid waste.

Waste Storage
Store the hazardous waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory.[2] This area should be away from incompatible materials, particularly strong

oxidizing agents, strong acids, and strong bases. Ensure the container cap is securely closed

at all times, except when adding waste.[3]

Final Disposal
Once the waste container is full or is no longer needed, arrange for its collection by your

institution's licensed hazardous waste contractor.[1] Do not attempt to transport hazardous

waste off-site yourself.
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Characteristic Information

Physical State
Typically a solid or in solution, depending on

experimental use.

Primary Hazards Assumed to be a potential irritant.[4]

Incompatible Materials
Strong oxidizing agents, strong acids, and

strong bases.[5]

Recommended PPE
Nitrile gloves, safety glasses/goggles, laboratory

coat.

Disposal Method
Collection as hazardous chemical waste for

incineration by a licensed contractor.[1]

Prohibited Disposal
Do not dispose down the drain or in regular

trash.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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